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Compound of Interest

Compound Name: Tannagine

Cat. No.: B15588925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral characteristics of purified

tannins and a prominent related compound, Tanshinone IIA. Due to the initial ambiguity of

"Tannagine," this guide addresses the broader class of tannins and provides a specific,

detailed analysis of Tanshinone IIA, a well-researched abietane-type diterpene quinone

pigment. This document is intended to serve as a valuable resource for researchers engaged in

the isolation, identification, and characterization of these compounds for various applications,

including drug development.

Data Presentation: Spectral Characteristics
The following tables summarize the key spectral data for tannins and Tanshinone IIA,

facilitating easy comparison and reference.

Table 1: UV-Visible Spectroscopy Data
Compound/Class Solvent λmax (nm) Reference

Tannins (General)

Hydrolysable Tannins Water ~215, ~275 [1]

Condensed Tannins Water/Ethanol ~280 [2]

Tanshinone IIA Methanol 222, 266, 352, 448 [3]
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Table 2: Infrared (IR) Spectroscopy Data
Compound/Class Functional Group

Characteristic Peak
(cm⁻¹)

Reference

Tannins (General)

O-H stretch (phenolic) 3600-3200 (broad) [4][5]

C=C stretch

(aromatic)

1620-1580, 1500-

1400
[4]

C-O stretch 1300-1000 [6]

Hydrolysable Tannins C=O stretch (ester) 1730-1705 [6]

Tanshinone IIA

C=O (quinone) ~1660, ~1620 [3]

C=C

(aromatic/alkene)
~1600, ~1540 [3]

C-H stretch ~2930 [3]

Table 3: ¹H and ¹³C NMR Spectroscopy Data for
Tanshinone IIA
Solvent: CDCl₃
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Tanshinone IIA ¹H NMR (δ, ppm) ¹³C NMR (δ, ppm) Reference

Position

1 7.62 (d, J=8.0 Hz) 127.8 [3]

2 6.88 (d, J=8.0 Hz) 117.5 [3]

3 - 143.5 [3]

4 - 37.8 [3]

5 3.28 (m) 35.1 [3]

6 1.75 (m), 2.05 (m) 19.3 [3]

7 2.70 (m) 30.5 [3]

8 - 134.2 [3]

9 - 146.1 [3]

10 - 37.8 [3]

11 - 183.5 [3]

12 - 163.7 [3]

15 7.58 (s) 124.2 [3]

16 2.35 (s) 20.8 [3]

17 1.30 (s) 33.5 [3]

18 1.28 (s) 21.7 [3]

19 - 135.4 [3]

20 - -

Note: NMR data for tannins are highly variable due to their polymeric and heterogeneous

nature and are often analyzed using techniques like ³¹P NMR after derivatization for

quantification of different hydroxyl groups.[7][8][9]

Table 4: Mass Spectrometry (MS) Data
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Compound/Cla
ss

Ionization
Mode

[M+H]⁺ (m/z)
Key Fragment
Ions (m/z)

Reference

Tannins

(General)
ESI Variable

Dependent on

structure
[10][11]

Tanshinone IIA ESI+ 295.1
277, 267, 249,

221
[12][13][14]

Experimental Protocols
This section details the methodologies for the purification and spectral analysis of tannins and

Tanshinone IIA.

Purification Protocols
This protocol provides a general procedure for the extraction and fractionation of tannins.

Sample Preparation: Air-dry the plant material (e.g., leaves, bark) at room temperature and

grind it into a fine powder.[15]

Extraction:

Macerate the powdered plant material in an aqueous organic solvent (e.g., 70% acetone

or 50% methanol) at a 1:10 solid-to-solvent ratio.[15]

Stir the mixture for 24 hours at room temperature.

Filter the mixture and concentrate the filtrate under reduced pressure to remove the

organic solvent.

Fractionation using Sephadex LH-20 Column Chromatography:[16]

Pack a column with Sephadex LH-20 resin and equilibrate with the initial mobile phase

(e.g., ethanol).

Load the concentrated aqueous extract onto the column.
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Elute with a stepwise gradient of increasing concentrations of acetone in water (e.g.,

starting with ethanol and moving to 50% aqueous acetone) to separate different phenolic

fractions.[16]

Collect the fractions and monitor the composition using thin-layer chromatography (TLC)

or UV-Vis spectroscopy.

Combine the tannin-rich fractions and evaporate the solvent to yield the purified tannin

extract.

This protocol outlines a common method for the isolation of Tanshinone IIA.

Extraction:

Extract the dried and powdered roots of Salvia miltiorrhiza with 95% ethanol by reflux for 2

hours.[17]

Filter the extract and concentrate it under reduced pressure to obtain a crude extract.

Macroporous Resin Column Chromatography:[18]

Dissolve the crude extract in a small volume of ethanol and adsorb it onto a macroporous

resin (e.g., D101).

Wash the column with water to remove water-soluble impurities.

Elute the tanshinones with a stepwise gradient of ethanol in water (e.g., 45% and then

90% ethanol).[18] The 90% ethanol fraction will be enriched with tanshinones.

High-Speed Counter-Current Chromatography (HSCCC):[19][20][21]

Further purify the tanshinone-rich fraction using HSCCC.

A common two-phase solvent system is hexane-ethyl acetate-ethanol-water (e.g., 8:2:7:3,

v/v/v/v).[19]

The separation is performed according to the instrument's operating manual to yield highly

purified Tanshinone IIA.
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Purity Analysis: The purity of the isolated Tanshinone IIA can be confirmed by High-

Performance Liquid Chromatography (HPLC).[20]

Spectral Analysis Protocols
Sample Preparation: Prepare a dilute solution of the purified compound in a suitable UV-

transparent solvent (e.g., methanol, ethanol, or water).

Analysis: Record the absorption spectrum over a wavelength range of 200-600 nm using a

double-beam UV-Vis spectrophotometer. Use the solvent as a blank.

Sample Preparation: Prepare the sample as a KBr pellet. Mix a small amount of the dried

sample with dry potassium bromide (KBr) powder and press it into a thin, transparent disk.

Analysis: Obtain the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer,

typically in the range of 4000-400 cm⁻¹.

Sample Preparation: Dissolve an appropriate amount of the purified compound in a

deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS)

as an internal standard (0 ppm).

Analysis: Record ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer. For

quantitative analysis of tannins, derivatization with a phosphorus reagent followed by ³¹P

NMR is often employed.[9]

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,

methanol, acetonitrile) compatible with the ionization source.

Analysis: Introduce the sample into the mass spectrometer, typically using an electrospray

ionization (ESI) source. Acquire the full scan mass spectrum to determine the molecular

weight. Perform tandem mass spectrometry (MS/MS) on the parent ion to obtain

fragmentation patterns for structural elucidation.

Signaling Pathways and Experimental Workflows
This section provides visualizations of key signaling pathways modulated by Tanshinone IIA

and a general workflow for its purification.
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Signaling Pathways of Tanshinone IIA
Tanshinone IIA has been shown to exert its biological effects, particularly in cancer and

cardiovascular diseases, by modulating multiple signaling pathways.[22][23][24][25][26][27]
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Caption: Anticancer signaling pathways modulated by Tanshinone IIA.
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Anti-inflammatory Effects Antioxidant Effects
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Caption: Cardioprotective signaling pathways of Tanshinone IIA.

Experimental Workflow
The following diagram illustrates a typical workflow for the purification and analysis of

Tanshinone IIA.
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Caption: Workflow for Tanshinone IIA purification and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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